3-chloro-6-methyl-N-[2-(1-piperidinyl)ethyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-6-methyl-N-(2-piperidin-1-ylethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H21ClN2OS/c1-12-5-6-13-14(11-12)22-16(15(13)18)17(21)19-7-10-20-8-3-2-4-9-20/h5-6,11H,2-4,7-10H2,1H3,(H,19,21)
• InChI Key: XOYJZKWVHUNYDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(S2)C(=O)NCCN3CCCCC3)Cl
• Molecular Formula: C17H21ClN2OS
• Molecular Weight: 336.9 g/mol

Description

3-chloro-6-methyl-N-[2-(1-piperidinyl)ethyl]-1-benzothiophene-2-carboxamide is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as BCTC and has been shown to have promising properties as a tool for studying ion channels and pain receptors. In

Mechanism of Action

The mechanism of action of BCTC involves its binding to the TRPA1 and TRPV1 ion channels, which are expressed on sensory neurons. BCTC binds to these channels and blocks their activity, thereby reducing the sensation of pain and inflammation. BCTC has also been shown to inhibit the release of pro-inflammatory cytokines, which further reduces inflammation in the body.
Biochemical and Physiological Effects:
BCTC has been shown to have several biochemical and physiological effects. BCTC has been found to reduce the sensation of pain and inflammation in animal models of arthritis and neuropathic pain. BCTC has also been found to reduce the activity of nociceptive neurons, which are involved in the transmission of pain signals to the brain. Additionally, BCTC has been shown to reduce the release of pro-inflammatory cytokines, which further reduces inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using BCTC in lab experiments is its potency and selectivity as an antagonist of the TRPA1 and TRPV1 ion channels. This makes it a valuable tool for studying the mechanisms of pain and inflammation in the body. However, one limitation of using BCTC is its potential toxicity and side effects. Careful dose selection and monitoring is necessary when using BCTC in lab experiments.

Future Directions

There are several future directions for research on BCTC. One area of research is the development of more potent and selective TRPA1 and TRPV1 antagonists. Another area of research is the investigation of the potential therapeutic applications of BCTC in the treatment of pain and inflammation. Additionally, research on the safety and toxicity of BCTC is necessary to ensure its safe use in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of BCTC is a multi-step process that involves the use of various reagents and solvents. The starting material for the synthesis is 2-chlorobenzoic acid, which is converted to 2-chlorobenzoyl chloride through the use of thionyl chloride. The resulting 2-chlorobenzoyl chloride is then reacted with 6-methyl-1-benzothiophene-2-carboxamide in the presence of triethylamine to yield the intermediate product. This intermediate product is then reacted with 1-piperidineethanol to produce the final product, BCTC.

Scientific Research Applications

BCTC has been shown to have potential applications in scientific research, particularly in the study of ion channels and pain receptors. BCTC has been found to be a potent and selective antagonist of the TRPA1 ion channel, which is involved in the sensation of pain and inflammation. BCTC has also been shown to block the activity of the TRPV1 ion channel, which is involved in the sensation of heat and pain. These properties make BCTC a valuable tool for studying the mechanisms of pain and inflammation in the body.